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Compound of Interest

Compound Name: 2-Bromo-5-isopropoxypyridine

Cat. No.: B1524843 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-Bromo-5-isopropoxypyridine. As a substituted bromopyridine, this compound

warrants careful handling due to its potential hazards. This document is intended for

researchers, scientists, and drug development professionals to ensure a safe and compliant

laboratory environment. The following procedures are based on established best practices and

data from structurally similar compounds, providing a robust framework for risk mitigation.

Disclaimer:A specific Safety Data Sheet (SDS) for 2-Bromo-5-isopropoxypyridine was not

available at the time of publication. The following guidance is synthesized from safety data for

the closely related analogue, 2-Bromo-5-isopropylpyridine, and other brominated pyridine

derivatives. It is imperative to conduct a site-specific and activity-specific risk assessment

before commencing any work.

Hazard Identification and Risk Assessment
Understanding the potential hazards is the cornerstone of safe chemical handling. Based on

data for 2-Bromo-5-isopropylpyridine, 2-Bromo-5-isopropoxypyridine is anticipated to be a

hazardous substance.

GHS Hazard Classification (Anticipated)
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Hazard Class GHS Hazard Statement Pictogram

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed GHS07 - Exclamation Mark

Skin Irritation (Category 2) H315: Causes skin irritation GHS07 - Exclamation Mark

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
GHS07 - Exclamation Mark

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

H335: May cause respiratory

irritation
GHS07 - Exclamation Mark

Source: Adapted from Sigma-Aldrich data for 2-Bromo-5-isopropylpyridine.

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[1][2][3]

[4] The isopropoxy group may influence the compound's physical properties, but the core

hazards of the bromopyridine scaffold should be presumed to be present.

Personal Protective Equipment (PPE): Your Final
Barrier of Defense
A multi-layered PPE approach is critical to prevent exposure. The selection of PPE should be

based on the specific laboratory operation being performed.
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Operation Minimum Required PPE

Weighing and Aliquoting (Solid/Liquid)

- Chemical splash goggles or safety glasses

with side shields- Nitrile or neoprene gloves

(double-gloving recommended)- Laboratory

coat- Respiratory protection (N95 or higher,

based on risk assessment)

Solution Preparation and Transfers

- Chemical splash goggles- Face shield (if

splash risk is high)- Nitrile or neoprene gloves-

Laboratory coat

Running Reactions and Work-up

- Chemical splash goggles and face shield-

Chemical-resistant gloves (e.g., butyl rubber for

extended contact)- Chemical-resistant apron

over a laboratory coat- Ensure work is

conducted in a certified chemical fume hood

Spill Cleanup

- Chemical splash goggles and face shield-

Heavy-duty, chemical-resistant gloves-

Disposable coveralls- Respiratory protection (as

determined by spill size and location)

Causality Behind PPE Choices:

Eye and Face Protection: Bromopyridine derivatives can cause serious eye irritation.[2][3][4]

Chemical splash goggles are the minimum requirement. A face shield should be used in

conjunction with goggles whenever there is a significant risk of splashing.[2]

Hand Protection: Nitrile or neoprene gloves provide adequate protection against incidental

contact.[5] For prolonged handling or immersion, more robust gloves like butyl rubber may

be necessary. Always inspect gloves for any signs of degradation or perforation before use.

[3]

Body Protection: A standard laboratory coat is sufficient for most operations. A chemical-

resistant apron provides an additional layer of protection during procedures with a higher

splash potential.
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Respiratory Protection: Due to the risk of respiratory irritation, weighing and handling of the

solid compound should be performed in a manner that minimizes dust generation, preferably

within a ventilated enclosure or a chemical fume hood.[1][6] If this is not feasible, a NIOSH-

approved respirator is required.[7]

Step-by-Step Safe Handling Protocol
Adherence to a standardized workflow is crucial for minimizing exposure risk.

Workflow for Safe Handling of 2-Bromo-5-isopropoxypyridine
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Preparation

Handling

Post-Handling & Disposal

Review SDS for Analogues

Don Appropriate PPE

Prepare & Verify Fume Hood

Weigh Compound in Fume Hood

Dissolve in Suitable Solvent

Perform Reaction

Decontaminate Glassware & Surfaces

Segregate Hazardous Waste

Dispose via EHS

Doff & Dispose of PPE

 

Start

Identify Waste Streams
(Solid, Liquid, Contaminated PPE)

Segregate Waste by Type
(Halogenated Organic)

Label Waste Container
('Hazardous Waste', Chemical Name)

Store in Secondary Containment
in a Ventilated Area

Contact EHS for Pickup

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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